Cas no 23588-52-5 (1-(1-piperidinyl)-2-Butanone)

1-(1-piperidinyl)-2-Butanone structure
1-(1-piperidinyl)-2-Butanone structure
Product Name:1-(1-piperidinyl)-2-Butanone
CAS No:23588-52-5
MF:C9H17NO
MW:155.237382650375
CID:1109536
PubChem ID:12749133
Update Time:2025-04-20

1-(1-piperidinyl)-2-Butanone Chemical and Physical Properties

Names and Identifiers

    • 1-(1-piperidinyl)-2-Butanone
    • 1-Piperidino butan-2-one
    • 23588-52-5
    • Piperidinobutanon
    • DTXSID301308614
    • AKOS006149146
    • SCHEMBL9979988
    • Inchi: 1S/C9H17NO/c1-2-9(11)8-10-6-4-3-5-7-10/h2-8H2,1H3
    • InChI Key: MBZVHHPYLJFOFY-UHFFFAOYSA-N
    • SMILES: O=C(CC)CN1CCCCC1

Computed Properties

  • Exact Mass: 155.131014166g/mol
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.3Ų

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